Cas no 2648936-78-9 ((2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid
• CAS No: 2648936-78-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6024799
• PubChem ID: 165515044
• Update Time: 2025-08-03

(2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid
• 2648936-78-9
• (2S)-1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}pyrrolidine-2-carboxylic acid
• EN300-1508052

• Inchi： 1S/C27H30N2O5/c30-25(29-13-5-10-24(29)26(31)32)15-17-11-12-18(14-17)28-27(33)34-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23-24H,5,10-16H2,(H,28,33)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： PKRPNYBAIFEZIM-XCNDVJPKSA-N
• SMILES： O=C(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid

(2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid, with the CAS number 264893678, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentylacetyl moiety, and a pyrrolidine ring system. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and biotechnology.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic acyl substitutions, amide bond formations, and stereochemical control to achieve the desired configuration at the chiral center (S-configuration). Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of such complex molecules, reducing the overall cost and improving the yield.

One of the most intriguing aspects of this compound is its potential as a building block in peptide synthesis. The Fmoc group is a well-known protecting group for amino acids, and its inclusion in this molecule suggests that it could serve as an intermediate in the construction of more elaborate peptide structures. Moreover, the cyclopentane ring introduces rigidity into the molecule, which can be advantageous in modulating pharmacokinetic properties such as bioavailability and stability.

Recent studies have explored the biological activity of similar compounds, highlighting their potential as inhibitors of key enzymes involved in metabolic pathways. For instance, analogs of this compound have shown promise in modulating the activity of proteases and kinases, which are critical targets in the development of anti-cancer therapies. The stereochemistry at the pyrrolidine ring plays a pivotal role in determining the molecule's bioactivity, underscoring the importance of precise control during synthesis.

In terms of applications, this compound could find utility in drug delivery systems due to its amphiphilic nature. The combination of hydrophilic and hydrophobic domains within its structure makes it an ideal candidate for encapsulating hydrophobic drugs, enhancing their solubility and targeting efficiency. Additionally, its compatibility with various drug delivery vehicles, such as liposomes and nanoparticles, has been demonstrated in preclinical studies.

The pharmacokinetic profile of this compound has also been a subject of recent investigations. Studies indicate that its unique structure allows for prolonged circulation time in vivo, which could be beneficial for sustained-release drug formulations. However, further research is required to fully understand its metabolism and excretion pathways.

In conclusion, (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}pyrrolidine-2-carboxylic acid represents a significant advancement in organic synthesis and holds immense potential for various biomedical applications. Its intricate structure and functional groups make it a valuable tool for researchers in their quest to develop innovative therapeutic agents.